Cas no 53759-22-1 (N'-Nitrosonornicotine)

• Product Name: N'-Nitrosonornicotine
• CAS No: 53759-22-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 939072
• Update Time: 2023-08-02

N'-Nitrosonornicotine Chemical and Physical Properties

Names and Identifiers

• N-Nitrosonornicotine
• 3-(1-Nitroso-2-pyrrolidinyl)pyridine
• N'-Nitrosonornicotine
• 3-(1-nitrosopyrrolidin-2-yl)pyridine
• Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-
• NNN
• Pyridine, 3-[(2S)-1-nitroso-2-pyrrolidinyl]-
• (+-)-N'-Nitrosonornicotine
• Nitrosonornikotin
• (+-)-1'-Demethyl-1'-nitrosonicotine
• Nornicotine, N-nitroso
• (+-)-3-(1-Nitroso-2-pyrrolidinyl)pyridine
• Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, (+-)-
• XKABJYQDMJTNGQ-UHFFFAOYSA-N
• N'-Nitrosonornico

• Inchi： 1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2
• InChI Key： XKABJYQDMJTNGQ-UHFFFAOYSA-N
• SMILES： O=NN1CCCC1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 45.6